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An In-depth Technical Guide to the Physical Properties of Ethyl Cyclopropanecarboximidate
and Related Compounds

Introduction: Navigating the Nomenclature and
Scope

In the realm of fine chemical synthesis and drug development, precise molecular architecture is
paramount. This guide delves into the physical properties of Ethyl
cyclopropanecarboximidate, a molecule of interest due to its reactive potential as a precursor
for various heterocyclic systems.[1] However, a comprehensive understanding necessitates a
clear distinction between this imidate, its more stable hydrochloride salt, and its structurally
related ester, Ethyl cyclopropanecarboxylate. The free base form of the imidate is less
commonly documented than its salt, a consequence of the imidate functional group's inherent
reactivity and susceptibility to hydrolysis.[1][2]

This guide, therefore, adopts a comparative approach. We will present the established physical
properties of Ethyl cyclopropanecarboxylate and Ethyl cyclopropanecarbimidate hydrochloride
to provide a robust framework. From this foundation, we will project the likely characteristics of
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the free imidate, Ethyl cyclopropanecarboximidate, grounded in the principles of physical
organic chemistry. Furthermore, we will equip the practicing researcher with standardized, field-
proven protocols for the experimental determination of these key physical parameters.

Molecular Structures and Chemical Identifiers

The subtle yet significant structural differences between the ester, the imidate, and the imidate
salt underpin their distinct physical and chemical behaviors. The ester possesses a carbonyl
group, while the imidate features a carbon-nitrogen double bond, conferring unique reactivity.
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Caption: Molecular structures of related cyclopropane derivatives.

For clarity and unambiguous identification, the following table consolidates the key identifiers
for these compounds.
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Compound Name

Molecular Formula

Molecular Weight (
g/mol )

CAS Number

Ethyl
cyclopropanecarboxyl
ate

CeH1002

114.14

4606-07-9[3][4]

Ethyl
cyclopropanecarbimid

ate hydrochloride

CeH12CINO

149.62

63190-44-3[5]

Ethyl
cyclopropanecarboxim

idate (free base)

CeH11NO

113.16

N/A

Core Physical Properties: A Comparative Analysis

Direct, experimentally verified data for the physical properties of Ethyl

cyclopropanecarboximidate (free base) is scarce in the literature. However, we can infer its

likely characteristics by examining the well-documented properties of its ester analog and

hydrochloride salt.

Physical Property

Ethyl
cyclopropanecarbo

Ethyl
cyclopropanecarbi

Ethyl
cyclopropanecarbo

midate ximidate
xylate . .
hydrochloride (Predicted)
Physical State Liquid[4][6] Solid Likely a liquid
Boiling Point (°C) 129 - 133[4][6] Decomposes >133
Density (g/mL) 0.960 at 25 °C[4][6] N/A ~0.9-1.0
Refractive Index
1.420[4] N/A >1.420
(n20/D)
Expert Insights on Predicted Properties:
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e Boiling Point: The free imidate is expected to have a higher boiling point than the
corresponding ester. This is attributable to the potential for intermolecular hydrogen bonding
involving the N-H group of the imidate, a stabilizing interaction absent in the ester.

o Density: The density is anticipated to be comparable to the ester, as the substitution of an
oxygen atom for a nitrogen-hydrogen group results in a minimal change in molecular mass
and volume.

o Refractive Index: The presence of the nitrogen atom, which is generally more polarizable
than oxygen, would likely lead to a slightly higher refractive index for the imidate compared
to the ester.

Spectroscopic Fingerprints: Identification and
Characterization

Spectroscopic methods are indispensable for the structural elucidation and purity assessment
of organic compounds.

Infrared (IR) Spectroscopy

The IR spectrum provides a rapid means of distinguishing between the ester and the imidate
functional groups.

o Ethyl cyclopropanecarboxylate: The most prominent feature is a strong, sharp absorption
band in the region of 1735-1750 cm~* corresponding to the C=0 (carbonyl) stretching
vibration.[7][8] C-O stretching vibrations are also observed between 1000-1300 cm~1.[3][7]

« Ethyl cyclopropanecarboximidate (Expected): The spectrum would be characterized by
the absence of the strong carbonyl peak. Instead, one would expect to observe:

o A C=N stretching vibration around 1640-1690 cm~1.

o An N-H stretching band in the region of 3300-3500 cm~1, which may be broad if hydrogen
bonding is present.

o C-O stretching vibrations, similar to the ester.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

* 1H NMR of Ethyl cyclopropanecarboxylate: The spectrum is characterized by signals
corresponding to the ethyl group (a triplet around 1.2 ppm and a quartet around 4.1 ppm)
and the cyclopropyl protons (multiplets in the upfield region, typically 0.7-1.5 ppm).[9]

e 13C NMR of Ethyl cyclopropanecarboxylate: Key signals include the carbonyl carbon at ~174
ppm, the O-CHz carbon around 60 ppm, and the cyclopropyl carbons in the upfield region
(below 20 ppm).

o Expected NMR of Ethyl cyclopropanecarboximidate:

o 'H NMR: The spectrum would show similar signals for the ethyl and cyclopropyl groups,
with slight shifts due to the different electronic environment. A key diagnostic feature would
be a broad, exchangeable signal for the N-H proton.

o 18C NMR: The most significant difference would be the replacement of the carbonyl signal
with a signal for the C=N carbon, expected to appear further upfield, typically in the 150-
160 ppm range.

Standard Operating Procedures for Physical
Property Determination

The following protocols describe standard methodologies for the determination of key physical
properties for a liquid organic compound such as Ethyl cyclopropanecarboximidate.
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Workflow for Physical Property Characterization

Purified Liquid Sample
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Boiling Point Determination Density Measurement Refractive Index Measurement Spectroscopic Analysis
(e.g., Distillation) (e.g., Pycnometer) (Abbe Refractometer) (IR, NMR)

Data Compilation & Analysis

Pinner Reaction for Imidate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.rroij.com/open-access/an-overview-of-some-imidates-derivatives-with-antimicrobial-activity-.php?aid=86523
https://www.scribd.com/doc/75333750/Chemistry-of-Imidates
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopropanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopropanecarboxylate
https://www.sigmaaldrich.com/US/en/product/aldrich/e21604
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh99deda00?context=bbe
https://www.fishersci.com/store/msds?partNumber=AC118350250&productDescription=ETHYL+CYCLOPROPANECARBOX+25GR&vendorId=VN00032119&countryCode=US&language=en
https://docbrown.info/page06/spectra/ethyl-ethanoate-ir.htm
https://docbrown.info/page06/spectra/ethyl-ethanoate-ir.htm
https://docbrown.info/page06/spectra/ethyl-ethanoate-ir.htm
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Vibrational_Spectroscopy/Infrared_Spectroscopy/Identifying_the_Presence_of_Particular_Groups
https://www.chemicalbook.com/SpectrumEN_4606-07-9_1HNMR.htm
https://www.benchchem.com/product/b1285275/docs#physical-properties-of-ethyl-cyclopropanecarboximidate
https://www.benchchem.com/product/b1285275/docs#physical-properties-of-ethyl-cyclopropanecarboximidate
https://www.benchchem.com/product/b1285275/docs#physical-properties-of-ethyl-cyclopropanecarboximidate
https://www.benchchem.com/product/b1285275/docs#physical-properties-of-ethyl-cyclopropanecarboximidate
https://www.benchchem.com/product/b1285275?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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